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Compound of Interest

Compound Name: 1,1-Cyclohexanedimethanol

Cat. No.: B1582361 Get Quote

Introduction

1,4-Cyclohexanedimethanol (CHDM) is a cycloaliphatic diol extensively utilized as a

comonomer in the synthesis of various polyesters to significantly enhance their thermal and

mechanical properties. The incorporation of CHDM's rigid and non-planar cyclohexane ring into

the polymer backbone disrupts chain linearity, leading to increased stiffness, hardness, and

thermal stability. These enhanced characteristics make CHDM-modified polyesters, such as

polyethylene terephthalate glycol-modified (PETG) and poly(1,4-cyclohexylenedimethylene

terephthalate) (PCT), highly desirable for a wide range of applications, including durable goods,

packaging, and medical devices.

The primary mechanism behind the stiffening effect of CHDM is the introduction of the bulky

cyclohexane ring, which restricts the rotational freedom of the polymer chains. This increased

rigidity elevates the glass transition temperature (Tg) of the polymer, the temperature at which it

transitions from a rigid, glassy state to a more flexible, rubbery state. A higher Tg is indicative of

a material that maintains its stiffness and dimensional stability over a broader temperature

range. Furthermore, the stereochemistry of CHDM, existing as cis and trans isomers,

influences the final properties of the polyester. The trans isomer, being more linear and

symmetrical, tends to promote higher crystallinity, melting point (Tm), and glass transition

temperature compared to the cis isomer.

Key Attributes of CHDM-based Polyesters:
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Enhanced Thermal Stability: The rigid cyclohexane ring increases the glass transition

temperature (Tg) and melting temperature (Tm) of the resulting polyesters compared to their

linear aliphatic counterparts.[1]

Improved Mechanical Properties: CHDM contributes to increased hardness, tensile strength,

and rigidity in polyesters.[1]

Increased Durability and Chemical Resistance: The cycloaliphatic nature of CHDM provides

excellent resistance to hydrolysis and chemicals.[1]

Data Presentation
The following tables summarize the impact of CHDM incorporation on the thermal and

mechanical properties of polyesters.

Table 1: Thermal Properties of CHDM-based Polyesters

Polyester
Diacid
Comonomer

CHDM Content
(mol%)

Glass
Transition
Temp. (Tg) (°C)

Melting Temp.
(Tm) (°C)

PET Terephthalic Acid 0 ~78-81 ~250-260

PETG Terephthalic Acid 32-62 ~80 Amorphous

PCT Terephthalic Acid 100 ~88 ~300

PCT (trans-

CHDM)
Terephthalic Acid 100 90 308

PCT (cis-CHDM) Terephthalic Acid 100 60 248

Note: The properties of PETG can vary depending on the specific grade and manufacturer.

Table 2: Mechanical Properties of CHDM-based Polyesters
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Polymer
Tensile Modulus
(MPa)

Tensile Strength
(MPa)

Elongation at
Break (%)

PET 2000-3100 48-72 50-300

PETG ~2100 ~50-53 ~130

PCT - - -

Note: Data for PCT mechanical properties can vary significantly based on the cis/trans ratio

and processing conditions. PETG data is based on typical values for 3D printing filaments.[2][3]
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Polymer Backbone

Monomer

Linear Polymer Chain
(e.g., PET)

Lower Stiffness
Lower Tg

Results in

CHDM-Containing Polymer Chain
(e.g., PETG)

Increased Stiffness
Higher Tg

Results in1,4-Cyclohexanedimethanol
(Rigid Cycloaliphatic Diol)

Incorporation

Charge Reactants
(DMT/TPA, EG, CHDM, Catalyst)

Esterification/Transesterification
(180-220°C, N2 atmosphere)

Byproduct Removal
(Methanol/Water)

Add Polycondensation Catalyst
& Stabilizer

Polycondensation
(250-280°C, <1 torr vacuum)

Viscosity Increase

Extrusion & Pelletization

 

Prepare Rectangular Specimen

Mount in DMA Fixture
(e.g., 3-point bend)

Set Test Parameters
(Frequency, Strain, Temp. Range, Heat Rate)

Run Temperature Sweep

Acquire Data
(E', E'', tan δ vs. Temperature)

Determine Glass Transition (Tg)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

